Cas no 2090951-91-8 ((1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 2090951-91-8
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5722791
• PubChem ID: 121213360
• Update Time: 2025-10-30

(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2090951-91-8
• F2198-4855
• AKOS026723826
• (1-ethyl-3-thiophen-3-ylpyrazol-4-yl)methanol
• (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol
• 1H-Pyrazole-4-methanol, 1-ethyl-3-(3-thienyl)-

• Inchi： 1S/C10H12N2OS/c1-2-12-5-9(6-13)10(11-12)8-3-4-14-7-8/h3-5,7,13H,2,6H2,1H3
• InChI Key： OSGNIXWLVOADOR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CO)=CN(CC)N=1

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 357.6±37.0 °C(Predicted)
• pka: 14.02±0.10(Predicted)

Additional information on (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol

Recent Advances in the Study of (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol (CAS: 2090951-91-8)

The compound (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol (CAS: 2090951-91-8) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief synthesizes the latest findings regarding its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have demonstrated that this pyrazole-thiophene hybrid exhibits significant structural versatility, allowing for diverse modifications that can fine-tune its pharmacological properties. The presence of both the pyrazole and thiophene moieties contributes to its unique electronic properties and binding characteristics, making it particularly interesting for targeting various enzyme systems.

In terms of synthetic methodology, a 2023 study published in the Journal of Medicinal Chemistry reported an optimized three-step synthesis route for (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol with an overall yield of 68%. The process involves a Knorr pyrazole synthesis followed by selective N-alkylation and subsequent reduction of the ester intermediate. This improved synthetic protocol has significantly enhanced the accessibility of this compound for further biological evaluation.

Pharmacological investigations have revealed that derivatives of (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol show promising activity against several biological targets. Notably, a series of analogs demonstrated potent inhibitory effects against protein kinase C (PKC) isoforms, with IC50 values in the low micromolar range. Molecular docking studies suggest that the hydroxyl group plays a crucial role in forming hydrogen bonds with key residues in the ATP-binding pocket.

The compound's potential in CNS drug development has been highlighted in recent preclinical studies. Structural modifications at the ethanol moiety have yielded derivatives with improved blood-brain barrier penetration, as evidenced by in vitro PAMPA-BBB assays. These findings open new avenues for developing neuroprotective agents or treatments for neurodegenerative disorders.

Current challenges in the development of (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol-based therapeutics include optimizing metabolic stability and reducing potential off-target effects. Recent ADME studies indicate that the compound undergoes rapid phase II metabolism, suggesting the need for strategic structural modifications to improve pharmacokinetic properties.

Future research directions include exploring the compound's potential in combination therapies and investigating its activity against emerging biological targets. The unique structural features of (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol continue to make it a valuable scaffold for medicinal chemistry innovation, with several patent applications filed in 2023-2024 covering novel derivatives and their therapeutic applications.